N-(2,4-dichlorophenyl)biphenyl-2-carboxamide

• IUPAC Name: N-(2,4-dichlorophenyl)-2-phenylbenzamide
• InChI: InChI=1S/C19H13Cl2NO/c20-14-10-11-18(17(21)12-14)22-19(23)16-9-5-4-8-15(16)13-6-2-1-3-7-13/h1-12H,(H,22,23)
• InChI Key: KFTMMHJDKRQJKG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=CC=CC=C2C(=O)NC3=C(C=C(C=C3)Cl)Cl
• Molecular Formula: C19H13Cl2NO
• Molecular Weight: 342.2 g/mol

Description

N-(2,4-dichlorophenyl)biphenyl-2-carboxamide is an organic compound that belongs to the class of carboxamides This compound is characterized by the presence of a biphenyl structure substituted with a carboxamide group and a 2,4-dichlorophenyl group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(2,4-dichlorophenyl)biphenyl-2-carboxamide typically involves the reaction of 2,4-dichlorobenzoyl chloride with biphenyl-2-amine. The reaction is carried out in the presence of a base such as triethylamine in an organic solvent like dichloromethane. The reaction mixture is stirred at room temperature for several hours, followed by purification through recrystallization or column chromatography to obtain the desired product .

Industrial Production Methods

In an industrial setting, the production of this compound may involve similar synthetic routes but on a larger scale. The use of automated reactors and continuous flow systems can enhance the efficiency and yield of the production process. Additionally, the optimization of reaction conditions, such as temperature, pressure, and solvent choice, can further improve the scalability of the synthesis.

Chemical Reactions Analysis

Types of Reactions

N-(2,4-dichlorophenyl)biphenyl-2-carboxamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using strong oxidizing agents, leading to the formation of corresponding carboxylic acids or other oxidized derivatives.

Reduction: Reduction reactions can convert the carboxamide group to an amine or other reduced forms.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH₄) or sodium borohydride (NaBH₄) are typically used.

Substitution: Reagents like halogens (e.g., chlorine, bromine) and nucleophiles (e.g., hydroxide, amines) are employed under appropriate conditions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield carboxylic acids, while reduction can produce amines. Substitution reactions can introduce various functional groups onto the aromatic rings.

Scientific Research Applications

N-(2,4-dichlorophenyl)biphenyl-2-carboxamide has several scientific research applications, including:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules and as a ligand in coordination chemistry.

Biology: The compound is studied for its potential biological activities, such as antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a pharmaceutical intermediate or active ingredient in drug development.

Industry: It is used in the development of advanced materials, such as polymers and coatings, due to its unique chemical properties

Mechanism of Action

The mechanism of action of N-(2,4-dichlorophenyl)biphenyl-2-carboxamide involves its interaction with specific molecular targets and pathways. The compound can bind to enzymes or receptors, modulating their activity and leading to various biological effects. For example, it may inhibit the activity of certain enzymes involved in cell proliferation, thereby exhibiting anticancer properties. The exact molecular targets and pathways depend on the specific application and context of use .

Comparison with Similar Compounds

Similar Compounds

• N-(2,4-dichlorophenyl)cyclobutyl-2-(trifluoromethyl)pyridine-3-carboxamide
• N-(biphenyl-2-thiocarbamoyl)-4-(1,3-dichlorophenyl)carboxamide

Uniqueness

N-(2,4-dichlorophenyl)biphenyl-2-carboxamide is unique due to its specific substitution pattern and the presence of both biphenyl and carboxamide functionalities. This combination imparts distinct chemical and biological properties, making it valuable for various research and industrial applications .